1-amino-2,3-dihydro-1H-inden-4-ol
Overview
Description
1-amino-2,3-dihydro-1H-inden-4-ol is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
DNA Binding Activity
A study investigated the DNA binding activity of chiral Schiff Bases derived from (1S,2R)-1-(((E)-2-hydroxy-4-methylbenzylidene)amino)-2,3-dihydro-1H-inden-2-ol and its variants. These bases were synthesized and characterized, and their interaction with calf-thymus DNA was analyzed using fluorescence quenching, UV-Vis spectroscopy, and cyclic voltammetry. The research aimed to explore how remote substituents affect the structure and biological activity of these Schiff bases (Bora et al., 2021).
Chiral Solvating Agents
Thiourea derivatives of 1-amino-2,3-dihydro-1H-inden-2-ol were evaluated as chiral solvating agents (CSAs) for enantiodiscrimination of amino acid derivatives using NMR spectroscopy. This study highlighted their effectiveness as CSAs, particularly in the differentiation of NMR signals of enantiomeric substrates (Recchimurzo et al., 2020).
Dopamine Receptors Ligands
Research on trans-2-amino-6-hydroxy-1-phenyl-2,3-dihydro-1H-indene and its derivatives focused on their synthesis and evaluation as ligands for dopamine D1 and D2 receptors. The study found that these amines displayed nanomolar range affinity for these receptors and acted as central D1 agonists in behavioral studies on rats (Claudi et al., 1996).
Antioxidants and Enzyme Inhibitors
A series of urea/thiourea derivatives of 2,3-dihydro-1H-inden-1-amine were synthesized and evaluated for their antioxidant activity and as enzyme inhibitors. This study provided insights into the relationship between antioxidant potentiality and binding with specific amino acid residues of enzymes, indicating their potential therapeutic applications (Reddy et al., 2019).
Fluorescent Sensor for Aluminum Ion
One study developed a turn-on ESIPT-based fluorescent sensor using a derivative of 1-amino-2,3-dihydro-1H-inden-2-ol for the selective recognition of aluminum ions. This sensor was used for bacterial cell imaging and demonstrated logic gate applications (Yadav & Singh, 2018).
Future Directions
Indole derivatives, which share a similar structure with “1-amino-2,3-dihydro-1H-inden-4-ol”, have been found to possess various biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities . This suggests that “this compound” and similar compounds could also have potential for future research and development in the field of medicinal chemistry.
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes that result in their various biological activities .
Biochemical Pathways
Indole derivatives are known to impact a broad range of biochemical pathways due to their interaction with multiple receptors .
Pharmacokinetics
It is soluble in methanol , which may influence its absorption and distribution in the body.
Result of Action
Indole derivatives are known to have a broad spectrum of biological activities .
Properties
IUPAC Name |
1-amino-2,3-dihydro-1H-inden-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c10-8-5-4-7-6(8)2-1-3-9(7)11/h1-3,8,11H,4-5,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWFKPABLUSNUAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1N)C=CC=C2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
479206-20-7 |
Source
|
| Record name | 1-amino-2,3-dihydro-1H-inden-4-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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